Cas no 55490-85-2 (3-(Hexylamino)propionitrile)

3-(Hexylamino)propionitrile is a nitrile-functionalized organic compound with the molecular formula C₉H₁₈N₂. It features a hexylamino group attached to a propionitrile backbone, making it a versatile intermediate in organic synthesis and specialty chemical applications. The compound's reactive nitrile and amine functionalities enable its use in the preparation of pharmaceuticals, agrochemicals, and corrosion inhibitors. Its balanced lipophilic-hydrophilic properties enhance solubility in a range of solvents, facilitating diverse reaction conditions. The hexyl chain contributes to improved stability and controlled reactivity, making it suitable for selective transformations. This compound is particularly valued for its role in synthesizing complex amines and heterocycles under mild conditions.
3-(Hexylamino)propionitrile structure
3-(Hexylamino)propionitrile structure
Product Name:3-(Hexylamino)propionitrile
CAS No:55490-85-2
MF:C9H18N2
MW:154.252622127533
MDL:MFCD00060315
CID:366506
PubChem ID:557761
Update Time:2025-09-28

3-(Hexylamino)propionitrile Chemical and Physical Properties

Names and Identifiers

    • Propanenitrile,3-(hexylamino)-
    • 3-(Hexylamino)propionitrile
    • 3-(hexylamino)propanenitrile
    • FS-3946
    • SB75776
    • E78522
    • DTXSID90339674
    • Propanenitrile, 3-(hexylamino)-
    • 3-(Hexylamino)propanenitrile #
    • IBFRLHYBIOCBTE-UHFFFAOYSA-N
    • MFCD00060315
    • 3-(hexylamino)-propionitrile
    • SCHEMBL3162476
    • A830672
    • CS-0453733
    • FT-0640314
    • 55490-85-2
    • AKOS008963016
    • DB-021723
    • MDL： MFCD00060315
    • Inchi： 1S/C9H18N2/c1-2-3-4-5-8-11-9-6-7-10/h11H,2-6,8-9H2,1H3
    • InChI Key： IBFRLHYBIOCBTE-UHFFFAOYSA-N
    • SMILES： N(CCC#N)CCCCCC

Computed Properties

  • Exact Mass: 154.14700
  • Monoisotopic Mass: 154.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 7
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.8A^2
  • XLogP3: 1.8

Experimental Properties

  • Density: 0,86 g/cm3
  • Boiling Point: 130-134°C 12mm
  • Flash Point: 108.6°C
  • Refractive Index: 1.439
  • PSA: 35.82000
  • LogP: 2.46088

3-(Hexylamino)propionitrile Security Information

  • Hazardous Material transportation number：UN 3276
  • Hazard Category Code： 20/21/22-36/37/38
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： Xi
  • Risk Phrases：R20/21/22
  • HazardClass：IRRITANT-HARMFUL

3-(Hexylamino)propionitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-(Hexylamino)propionitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
004511-5g
3-(Hexylamino)propionitrile
 55490-85-2 99%
5g
 405CNY 2021-05-08
Fluorochem
018707-1g
3-(Hexylamino)propionitrile
 55490-85-2 99%
1g
 ￡10.00 2022-03-01
Fluorochem
018707-5g
3-(Hexylamino)propionitrile
 55490-85-2 99%
5g
 ￡25.00 2022-03-01
Fluorochem
018707-25g
3-(Hexylamino)propionitrile
 55490-85-2 99%
25g
 ￡83.00 2022-03-01
Fluorochem
018707-100g
3-(Hexylamino)propionitrile
 55490-85-2 99%
100g
 ￡247.00 2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H300337-100g
3-(Hexylamino)propionitrile
 55490-85-2 99%
100g
 ¥2503.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H300337-1g
3-(Hexylamino)propionitrile
 55490-85-2 99%
1g
 ¥69.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H300337-25g
3-(Hexylamino)propionitrile
 55490-85-2 99%
25g
 ¥809.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H300337-5g
3-(Hexylamino)propionitrile
 55490-85-2 99%
5g
 ¥242.90 2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
004511-5g
3-(Hexylamino)propionitrile
 55490-85-2 99%
5g
 405.0CNY 2021-07-13

3-(Hexylamino)propionitrile Related Literature

Related Categories

55490-85-2 (3-(Hexylamino)propionitrile) Related Products

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd